N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide

• IUPAC Name: 1-cyclohexyl-3-(cyclohexylcarbamothioylamino)thiourea
• InChI: InChI=1S/C14H26N4S2/c19-13(15-11-7-3-1-4-8-11)17-18-14(20)16-12-9-5-2-6-10-12/h11-12H,1-10H2,(H2,15,17,19)(H2,16,18,20)
• InChI Key: VHOLTWYELLCBAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NNC(=S)NC2CCCCC2
• Molecular Formula: C14H26N4S2
• Molecular Weight: 314.5 g/mol

Description

N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide (DCTA) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DCTA is a thiosemicarbazone derivative that has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins, including topoisomerase II, ribonucleotide reductase, and thioredoxin reductase. N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has also been shown to induce oxidative stress and DNA damage, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has been reported to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has also been shown to have anti-inflammatory and antioxidant effects, leading to its potential use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has limitations, including its low water solubility and the need for organic solvents for its use in experiments.

Future Directions

There are several future directions for the study of N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide, including its potential use in combination with other drugs for cancer treatment, its use as a fluorescent probe for the detection of other metal ions, and its potential use in the treatment of other diseases, such as viral infections and inflammatory diseases. Further studies are needed to fully understand the mechanism of action of N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide and its potential applications in various fields.
Conclusion:
In conclusion, N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide is a thiosemicarbazone derivative that has gained attention in scientific research due to its potential applications in various fields. N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further studies are needed to fully understand the potential applications of N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide in various fields.

Synthesis Methods

N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide can be synthesized through various methods, including the reaction of dicyclohexylcarbodiimide with thiosemicarbazide followed by hydrolysis and acidification, or the reaction of dicyclohexylcarbodiimide with thiosemicarbazone followed by acidification. The yield of N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide varies depending on the method used, with the highest yield reported to be 92%.

Scientific Research Applications

N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has been studied for its potential applications in various fields, including cancer treatment, antiviral activity, and metal ion detection. In cancer treatment, N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In antiviral activity, N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has been reported to have inhibitory effects on the replication of HIV-1 and SARS-CoV-2. In metal ion detection, N,N'-dicyclohexyl-1,2-hydrazinedicarbothioamide has been used as a fluorescent probe for the detection of copper ions.